Cas no 922054-37-3 (N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methylphenoxy)acetamide)

• Product Name: N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methylphenoxy)acetamide
• CAS No: 922054-37-3
• MF: C₁₉H₂₀N₂O₃
• MW: 324.373704910278
• CID: 5840170
• PubChem ID: 20933555
• Update Time: 2025-05-25

N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methylphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-methyl-2-oxo-3,4-dihydroquinolin-6-yl)-2-(4-methylphenoxy)acetamide
• F2266-0208
• N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methylphenoxy)acetamide
• AKOS002014907
• 922054-37-3
• N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(p-tolyloxy)acetamide

• Inchi： 1S/C19H20N2O3/c1-13-3-7-16(8-4-13)24-12-18(22)20-15-6-9-17-14(11-15)5-10-19(23)21(17)2/h3-4,6-9,11H,5,10,12H2,1-2H3,(H,20,22)
• InChI Key： BCYLSVHCEMKNRZ-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCC(=O)N2C)(=O)COC1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 324.14739250g/mol
• Monoisotopic Mass: 324.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.6Ų

Additional information on N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methylphenoxy)acetamide

Comprehensive Overview of N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methylphenoxy)acetamide (CAS No. 922054-37-3)

N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methylphenoxy)acetamide (CAS No. 922054-37-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique tetrahydroquinoline core and phenoxyacetamide side chain, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which may contribute to interactions with biological targets, making it a subject of ongoing studies in medicinal chemistry.

The compound's CAS number 922054-37-3 serves as a critical identifier in chemical databases, ensuring precise tracking in scientific literature and regulatory documentation. Its molecular structure combines a 1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl moiety with a 2-(4-methylphenoxy)acetamide group, creating a hybrid scaffold that may exhibit diverse pharmacological activities. This structural complexity aligns with current trends in small-molecule drug design, where researchers prioritize compounds with modular frameworks for targeted therapies.

In the context of modern drug discovery, N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methylphenoxy)acetamide is frequently discussed alongside kinase inhibitors and GPCR modulators, as its structure suggests potential affinity for these protein families. The 4-methylphenoxy segment, in particular, is reminiscent of motifs found in bioactive molecules targeting inflammatory pathways, a hot topic in autoimmune disease research. Computational studies leveraging AI-driven molecular docking have further highlighted its potential, aligning with the growing demand for in silico drug screening tools.

From a synthetic chemistry perspective, the preparation of CAS 922054-37-3 involves multi-step organic transformations, often employing Pd-catalyzed cross-coupling reactions to assemble the tetrahydroquinoline core. Recent publications emphasize the importance of green chemistry principles in its synthesis, reflecting broader industry shifts toward sustainable methodologies. These advancements address frequently searched queries like "eco-friendly synthesis of heterocyclic compounds" and "catalytic approaches in acetamide derivatives," demonstrating the compound's relevance to contemporary scientific discourse.

The physicochemical properties of N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methylphenoxy)acetamide, including its logP and aqueous solubility, are critical for assessing its drug-likeness—a key consideration in ADMET profiling. These parameters are frequently analyzed using high-throughput screening platforms, connecting the compound to popular research themes such as "predictive pharmacokinetics" and "fragment-based drug discovery." Its balanced lipophilicity suggests potential for blood-brain barrier penetration, making it a candidate for CNS-targeted therapies in neurological disorders.

Ongoing investigations into 922054-37-3 also explore its potential as a fluorescence probe due to the conjugated system within its quinolinone structure. This application taps into the rising interest in molecular imaging agents, particularly for real-time monitoring of biological processes. Such studies often intersect with searches for "small-molecule optical sensors" and "bioimaging tools for cellular studies," highlighting the compound's versatility beyond therapeutic development.

In summary, N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methylphenoxy)acetamide represents a compelling case study in modern chemical research, bridging medicinal chemistry, computational biology, and materials science. Its CAS registry number 922054-37-3 ensures unambiguous identification across disciplines, while its structural features continue to inspire innovative applications aligned with today's most pressing scientific challenges.